Cas no 50-31-7 (2,3,6-Trichlorobenzoic acid)

2,3,6-Trichlorobenzoic acid structure
2,3,6-Trichlorobenzoic acid structure
Product Name:2,3,6-Trichlorobenzoic acid
CAS No:50-31-7
MF:C7H3Cl3O2
MW:225.456519365311
MDL:MFCD00053310
CID:367680
Update Time:2025-04-19

2,3,6-Trichlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2,3,6-Trichlorobenzoic acid
    • 2,3,6-TRICHLORO-BENZOIC ACID
    • Benzoic acid,2,3,6-trichloro-
    • 2,3,4-TRI-O-ACETYL-B-D-RIBOPYRANOSYL AZIDE
    • 2,3,6-TCBA
    • 2,3,6-Trichlor-benzoesaeure
    • Benzabar
    • Benzac 1,281
    • Benzoic acid,2,3,6-trichloro
    • Fen-all
    • TCBA
    • Tribac
    • Trysben
    • HC 1281
    • TCB
    • 2,3,6-TBA
    • Benzoic acid, 2,3,6-trichloro-
    • Trisben
    • Benzak
    • Trisben [Czech]
    • Benzak [Czech]
    • 2,3,6-TBA(the herbicide)
    • Acide trichlorobenzoique
    • 2,3,6-Trichlorbenzoesaeure
    • 2,3,6-TCB
    • T-2
    • Kyselina 2,3,6-trichlorbenzoova
    • Acide trichlorobenzoique [French]
    • VI4ST7ZIQG
    • 2,3,6-TBA [BSI:ISO]
    • 2,3,6-Trichlorbenzoesaeur
    • MDL： MFCD00053310
    • Inchi： 1S/C7H3Cl3O2/c8-3-1-2-4(9)6(10)5(3)7(11)12/h1-2H,(H,11,12)
    • InChI Key： XZIDTOHMJBOSOX-UHFFFAOYSA-N
    • SMILES： ClC1C(=CC=C(C=1C(=O)O)Cl)Cl

Computed Properties

  • Exact Mass: 223.92000
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.9
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Color/Form: Not available
  • Density: 1.635±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 126.0 to 130.0 deg-C
  • Solubility: Almost insoluble (0.074 g/l) (25 º C),
  • PSA: 37.30000
  • LogP: 3.34500
  • Solubility: Not available

2,3,6-Trichlorobenzoic acid Security Information

  • Symbol: GHS07 GHS09
  • Prompt：warning
  • Hazard Statement： H302-H411
  • Warning Statement： P264-P270-P273-P301+P312+P330-P391-P501
  • Hazardous Material transportation number：UN 2811 6.1/PG 1
  • Hazard Category Code： 22-51/53
  • Safety Instruction： S61
  • RTECS：DH7700000
  • Hazardous Material Identification： Xn N
  • Safety Term：S61
  • PackingGroup：III
  • Risk Phrases：R22

2,3,6-Trichlorobenzoic acid Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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2,3,6-Trichlorobenzoic acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:50-31-7)2,3,6-Trichlorobenzoic acid
Order Number:LE15897
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:13
Price ($):discuss personally
Email:18501500038@163.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:50-31-7)2,3,6-Trichlorobenzoic acid
LE15897
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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